Cas no 1708178-93-1 (4-(2-Methoxy-ethyl)-1-oxa-4,9-diaza-spiro[5.5]undecane)

4-(2-Methoxy-ethyl)-1-oxa-4,9-diaza-spiro[5.5]undecane is a spirocyclic compound featuring a unique heterocyclic structure combining oxygen and nitrogen atoms within a rigid spiro framework. This structural motif enhances its utility as a versatile intermediate in pharmaceutical and agrochemical synthesis. The presence of a methoxyethyl group improves solubility and reactivity, facilitating further functionalization. Its spirocyclic core contributes to conformational stability, making it valuable for designing bioactive molecules with targeted properties. The compound's well-defined stereochemistry and modular reactivity profile support its application in developing novel therapeutic agents, particularly in CNS and antimicrobial research. High purity and consistent synthesis protocols ensure reliability for advanced chemical applications.
4-(2-Methoxy-ethyl)-1-oxa-4,9-diaza-spiro[5.5]undecane structure
1708178-93-1 structure
Product Name:4-(2-Methoxy-ethyl)-1-oxa-4,9-diaza-spiro[5.5]undecane
CAS No:1708178-93-1
MF:C11H22N2O2
MW:214.304583072662
CID:6393610
PubChem ID:97628591
Update Time:2025-05-28

4-(2-Methoxy-ethyl)-1-oxa-4,9-diaza-spiro[5.5]undecane Chemical and Physical Properties

Names and Identifiers

    • 4-(2-Methoxy-ethyl)-1-oxa-4,9-diaza-spiro[5.5]undecane
    • 1-Oxa-4,9-diazaspiro[5.5]undecane, 4-(2-methoxyethyl)-
    • 1708178-93-1
    • 4-(2-Methoxyethyl)-1-oxa-4,9-diazaspiro[5.5]undecane
    • Inchi: 1S/C11H22N2O2/c1-14-8-6-13-7-9-15-11(10-13)2-4-12-5-3-11/h12H,2-10H2,1H3
    • InChI Key: DFLOYUOFMMRRJN-UHFFFAOYSA-N
    • SMILES: O1C2(CCNCC2)CN(CCOC)CC1

Computed Properties

  • Exact Mass: 214.168127949g/mol
  • Monoisotopic Mass: 214.168127949g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 33.7Ų

4-(2-Methoxy-ethyl)-1-oxa-4,9-diaza-spiro[5.5]undecane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM211700-1g
4-(2-Methoxyethyl)-1-oxa-4,9-diazaspiro[5.5]undecane
1708178-93-1 97%
1g
$514 2021-08-04
Chemenu
CM211700-5g
4-(2-Methoxyethyl)-1-oxa-4,9-diazaspiro[5.5]undecane
1708178-93-1 97%
5g
$1262 2021-08-04
Chemenu
CM211700-10g
4-(2-Methoxyethyl)-1-oxa-4,9-diazaspiro[5.5]undecane
1708178-93-1 97%
10g
$1730 2021-08-04
Chemenu
CM211700-1g
4-(2-Methoxyethyl)-1-oxa-4,9-diazaspiro[5.5]undecane
1708178-93-1 97%
1g
$*** 2023-03-30

4-(2-Methoxy-ethyl)-1-oxa-4,9-diaza-spiro[5.5]undecane Related Literature

Additional information on 4-(2-Methoxy-ethyl)-1-oxa-4,9-diaza-spiro[5.5]undecane

Comprehensive Overview of 4-(2-Methoxy-ethyl)-1-oxa-4,9-diaza-spiro[5.5]undecane (CAS No. 1708178-93-1)

In the realm of organic chemistry, 4-(2-Methoxy-ethyl)-1-oxa-4,9-diaza-spiro[5.5]undecane (CAS No. 1708178-93-1) stands out as a structurally unique and functionally versatile compound. This spirocyclic molecule, characterized by its 1-oxa-4,9-diaza core and methoxy-ethyl side chain, has garnered significant attention in pharmaceutical and materials science research. Its spiro[5.5]undecane framework offers exceptional conformational rigidity, making it a valuable scaffold for drug discovery and advanced material design.

The compound's spirocyclic architecture is particularly noteworthy, as it combines the stability of cyclic structures with the flexibility of heteroatom integration. Researchers have explored its potential as a bioisostere for traditional aromatic systems, addressing challenges like metabolic instability and poor solubility. Recent studies highlight its utility in designing CNS-targeting therapeutics, where its ability to cross the blood-brain barrier (BBB) has shown promise in neurological disorder research.

From a synthetic chemistry perspective, 4-(2-Methoxy-ethyl)-1-oxa-4,9-diaza-spiro[5.5]undecane presents intriguing challenges and opportunities. The incorporation of both oxygen and nitrogen atoms within its spirocyclic system enables diverse functionalization strategies. Modern green chemistry approaches have been applied to its synthesis, with particular focus on atom economy and reduced solvent waste—a response to growing environmental concerns in chemical manufacturing.

The compound's physicochemical properties have become a subject of intense study in computational chemistry. Its logP value and hydrogen bonding capacity make it an interesting case study for molecular modeling enthusiasts. These characteristics directly influence its drug-likeness parameters, a hot topic in contemporary medicinal chemistry discussions about Lipinski's Rule of Five and beyond.

In material science applications, the spiro[5.5]undecane core demonstrates remarkable potential for creating supramolecular architectures. Its rigid yet functionalizable structure serves as an excellent building block for metal-organic frameworks (MOFs) and other nanostructured materials. This aligns perfectly with current research trends in energy storage and molecular electronics, where precise control over molecular geometry is paramount.

Quality control and analytical characterization of CAS 1708178-93-1 present specific technical considerations. Advanced techniques like HPLC-MS and NMR spectroscopy are essential for verifying the compound's purity and structural integrity. The presence of both ether and amine functionalities requires careful method development to ensure accurate quantification—a frequent challenge discussed in analytical chemistry forums.

The compound's stability profile has implications for formulation science. Its behavior under various pH conditions and temperature ranges is crucial for pharmaceutical applications. Recent investigations into its solid-state properties, including polymorphism and crystallinity, contribute to the growing body of knowledge about spirocyclic compounds in drug development pipelines.

From a commercial perspective, 4-(2-Methoxy-ethyl)-1-oxa-4,9-diaza-spiro[5.5]undecane represents a niche but growing segment in the fine chemicals market. Its synthesis scale-up challenges and purification requirements make it a valuable case study in process chemistry optimization. The compound's applications in high-value intermediates continue to drive innovation in manufacturing protocols.

Looking forward, the scientific community anticipates expanded applications for this spirocyclic compound in emerging fields like proteolysis targeting chimeras (PROTACs) and covalent inhibitors. Its structural features offer unique advantages for addressing challenging biological targets, particularly in undruggable target spaces—a major focus area in current drug discovery initiatives.

For researchers working with CAS 1708178-93-1, proper handling and storage recommendations include protection from moisture and oxygen. While not classified as hazardous, standard laboratory precautions for nitrogen-containing compounds should be observed. The compound's hygroscopic nature warrants attention in experimental design and material handling protocols.

In conclusion, 4-(2-Methoxy-ethyl)-1-oxa-4,9-diaza-spiro[5.5]undecane exemplifies the innovative potential of spirocyclic chemistry in addressing contemporary scientific challenges. Its multifaceted applications across pharmaceutical development, materials science, and chemical biology underscore its importance as a research tool. As synthetic methodologies advance and our understanding of three-dimensional molecular architectures deepens, this compound will likely play an increasingly significant role in scientific innovation.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.